Cas no 4040-48-6 (Dodecanoic acid,magnesium salt (2:1))

• Product Name: Dodecanoic acid,magnesium salt (2:1)
• CAS No: 4040-48-6
• MF: C₂₄H₄₆MgO₄
• MW: 422.924648761749
• CID: 330078
• PubChem ID: 61320
• Update Time: 2025-06-14

Dodecanoic acid,magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,magnesium salt (2:1)
• MAGNESIUM LAURATE,POWDER
• AC1L1V03
• CTK8I6071
• Dodecanoic acid, magnesium salt
• lauric acid , magnesium compound
• Lauric acid, magnesium salt
• Laurinsaeure, Magnesium-Verbindung
• magnesium didodecanoate
• Magnesium dilaurate
• Magnesium dodecanoate
• MAGNESIUM LAURATE
• magnesium laureate
• Magnesium-laurat
• DTXCID801029831
• MNF86GDH3F
• MAGNESIUM LAURATE [INCI]
• DTXSID40890583
• Q27284126
• Dodecanoic acid, magnesium salt (2:1)
• UNII-MNF86GDH3F
• EINECS 223-727-7
• BJZBHTNKDCBDNQ-UHFFFAOYSA-L
• magnesium;dodecanoate
• 4040-48-6
• SCHEMBL517384
• NS00083246

• Inchi： 1S/2C12H24O2.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2*2-11H2,1H3,(H,13,14);/q;;+2/p-2
• InChI Key： BJZBHTNKDCBDNQ-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(CCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 422.32478
• Monoisotopic Mass: 422.325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Melting Point: 43.8 deg C
• Boiling Point: 296.1°Cat760mmHg
• Flash Point: 134.1°C
• PSA: 80.26

Additional information on Dodecanoic acid,magnesium salt (2:1)

Recent Advances in the Study of Dodecanoic Acid, Magnesium Salt (2:1) (CAS 4040-48-6): A Comprehensive Research Brief

Dodecanoic acid, magnesium salt (2:1) (CAS 4040-48-6), a magnesium derivative of lauric acid, has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities. This compound, characterized by its unique 2:1 stoichiometric ratio of magnesium to dodecanoic acid, exhibits promising properties in various applications, including drug formulation, antimicrobial activity, and material science. Recent studies have explored its molecular interactions, stability, and potential therapeutic benefits, making it a subject of growing interest in multidisciplinary research.

One of the key areas of investigation has been the compound's role in enhancing drug delivery systems. Research published in the Journal of Pharmaceutical Sciences (2023) demonstrated that Dodecanoic acid, magnesium salt (2:1) can significantly improve the solubility and bioavailability of poorly water-soluble drugs. The study employed advanced techniques such as differential scanning calorimetry (DSC) and X-ray diffraction (XRD) to characterize the compound's crystalline structure and its interactions with model drug molecules. The findings suggest that this magnesium salt could serve as an effective excipient in solid dispersion formulations, offering a novel approach to overcoming solubility challenges in oral drug delivery.

In the realm of antimicrobial research, a 2024 study in the International Journal of Antimicrobial Agents reported on the compound's potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The research team utilized in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that the magnesium salt disrupts bacterial cell membranes more effectively than its sodium or potassium counterparts. This discovery opens new avenues for developing alternative antimicrobial agents in an era of increasing antibiotic resistance.

Material science applications have also benefited from recent investigations into CAS 4040-48-6. A groundbreaking study in Advanced Materials (2023) explored its use as a stabilizer in polymer nanocomposites. The magnesium ions in the compound were found to form coordination complexes with polymer chains, enhancing thermal stability and mechanical properties. This application shows particular promise for biomedical implants and controlled-release drug delivery devices where material durability is crucial.

From a pharmaceutical development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's safety profile. Research conducted by the European Medicines Agency (2024) included comprehensive toxicological assessments that established favorable safety margins for potential therapeutic applications. These findings are particularly significant as they address previous concerns about magnesium accumulation in long-term use scenarios.

The synthesis and characterization of Dodecanoic acid, magnesium salt (2:1) have also seen methodological advancements. A 2023 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This process innovation is expected to facilitate broader research and potential commercial applications of the compound.

Looking forward, several clinical trials are currently investigating formulations containing CAS 4040-48-6 for various indications, including dermatological conditions and gastrointestinal disorders. Preliminary results from phase I trials suggest good tolerability and promising efficacy profiles, though larger studies are needed to confirm these observations. The compound's multifunctional properties continue to inspire innovative research across chemical, biological, and pharmaceutical disciplines, positioning it as a molecule of significant potential in both academic and industrial settings.